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Essential Safety and Handling Guide for Somvit
Disclaimer: This document provides essential safety and logistical information for handling

Somvit in a laboratory setting. It is intended for researchers, scientists, and drug development

professionals. The following guidance is based on the known properties of Somvit's constituent

components, as a specific Safety Data Sheet (SDS) for the exact formulation of "Somvit" is not

publicly available. Users must always consult their institution's specific safety protocols and the

most current SDS for each component before commencing any work.

Understanding Somvit
Initial research indicates that "Somvit" is a compound mixture containing three active

pharmaceutical ingredients: Amobarbital, Promethazine, and Glutethimide. Handling this

substance requires a comprehensive understanding of the hazards associated with each

component. The overall safety protocol should be based on the most stringent precautions

required for any individual ingredient.

Hazard Identification and Summary
The primary hazards associated with Somvit are related to the toxicological properties of its

components. All three substances are central nervous system (CNS) depressants. The

following table summarizes the key hazards for each component.
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Component
GHS Hazard
Statements

Primary Routes of
Exposure

Key Health Hazards

Amobarbital

H301: Toxic if

swallowed.[1][2][3]

H370: Causes

damage to the central

nervous system and

visual organs.[1] May

damage fertility or the

unborn child.

Ingestion, Inhalation,

Skin Contact

Toxic if swallowed[1]

[2][3], may cause

drowsiness or

dizziness[4], and has

a high potential for

abuse and

dependence.[5]

Suspected of causing

cancer.[4]

Promethazine

H302+H332: Harmful

if swallowed or if

inhaled.[6][7] H315:

Causes skin irritation.

[6][7] H317: May

cause an allergic skin

reaction.[6][7] H319:

Causes serious eye

irritation.[6][7] H335:

May cause respiratory

irritation.[6][7] H411:

Toxic to aquatic life

with long lasting

effects.[6][7]

Ingestion, Inhalation,

Skin/Eye Contact

Harmful if swallowed

or inhaled, causes

skin and serious eye

irritation, and may

cause an allergic skin

reaction or respiratory

irritation.[6][7]

Glutethimide

H302: Harmful if

swallowed.[8] H336:

May cause

drowsiness or

dizziness.[8]

Ingestion, Inhalation

Harmful if swallowed

and may cause

drowsiness or

dizziness.[8][9] It has

the potential for

addiction and

withdrawal symptoms.

[10]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Somvit. The following equipment

should be used based on the highest risk presented by the components.

Protection Type Specification Rationale

Hand Protection

Wear suitable protective

gloves (e.g., Nitrile rubber).[4]

[11]

Prevents skin contact.

Promethazine can cause skin

irritation and allergic reactions.

[6]

Eye/Face Protection

Use chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be necessary for splash

hazards.[6][11]

Prevents eye contact.

Promethazine causes serious

eye irritation.[6]

Skin and Body Protection

Wear a lab coat or suitable

protective clothing.[2][4] In

cases of potential heavy

contamination, an apron may

be required.

Minimizes skin exposure to the

chemical.

Respiratory Protection

Use only in a well-ventilated

area.[1][6] If an inhalation risk

exists (e.g., handling powder,

creating aerosols), a respirator

may be required.

Amobarbital and Promethazine

are toxic/harmful if inhaled.[1]

[6]

Operational Plan: Handling and Storage
Strict adherence to the following procedures is essential for the safe handling and storage of

Somvit.

4.1 Handling:

Ventilation: Always handle Somvit in a well-ventilated area, such as a chemical fume hood,

to minimize inhalation exposure.[1][6]
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Avoid Contact: Avoid all personal contact, including inhalation of dust or mists and contact

with skin and eyes.[4][6][12]

Hygiene: Do not eat, drink, or smoke in areas where Somvit is handled.[2][6] Wash hands

thoroughly after handling the material.[2][4][6]

Aerosol Prevention: Take measures to prevent the formation of dust and aerosols.[1]

Ignition Sources: Keep the substance away from heat and sources of ignition.[1][6]

4.2 Storage:

Container: Keep the container tightly closed when not in use.[4][6]

Location: Store in a cool, dry, and well-ventilated area away from incompatible substances.

[2][6]

Security: Store in a locked-up, secure location due to the controlled nature of Amobarbital.[4]

Experimental Workflow Diagram
The following diagram outlines the general workflow for handling chemical compounds like

Somvit in a laboratory setting.
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Preparation
(Review SDS & SOPs)

Don PPE
(Gloves, Goggles, Lab Coat)

Step 1

Chemical Handling
(Weighing/Mixing in Fume Hood)

Step 2

Conduct Experiment

Step 3

Decontamination
(Clean work surfaces)

Step 4

Waste Disposal
(Segregate Waste Streams)

Step 5

Doff PPE

Step 6

Wash Hands

Step 7

Click to download full resolution via product page

Caption: General workflow for safe chemical handling in a laboratory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1211604?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of Somvit and any contaminated materials is critical to ensure laboratory and

environmental safety.

Waste Segregation: Segregate Somvit waste from other waste streams. This includes

unused product and any materials that have come into contact with it (e.g., gloves, pipette

tips, containers).

Labeling: All waste containers must be clearly labeled as hazardous waste, indicating the

contents.

Regulatory Compliance: Dispose of contents and containers in accordance with all local,

regional, national, and international regulations.[2][6] It is often required to use a licensed

medical or hazardous waste contractor for disposal.[5]

Prohibited Disposal: Do not dispose of Somvit down the drain or in the general trash.[5]

Emergency Procedures
7.1 First-Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[2][6]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[6][13]

If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, get medical

advice/attention. Remove contaminated clothing and wash it before reuse.[6][13]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6]

7.2 Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.
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Containment: For small spills, absorb with an inert material (e.g., sand, vermiculite) and

place into a suitable, labeled container for disposal.[4]

PPE: Personnel involved in the cleanup must wear appropriate personal protective

equipment as detailed in Section 3.0.[13]

Reporting: Report the spill according to your institution's protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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